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Compound of Interest

Compound Name: Laurencin

Cat. No.: B1674560 Get Quote

In the dynamic environment of scientific research, the safe handling and disposal of chemical

compounds are paramount. This guide provides essential safety and logistical information for

the proper disposal of Laurencin, a brominated organic compound. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and minimizing

environmental impact.

Laurencin: Key Chemical and Physical Properties
A comprehensive understanding of a compound's properties is the first step toward safe

handling. The following table summarizes the key physical and chemical data for Laurencin.

Property Value

Molecular Formula C₁₇H₂₃BrO₃

Molecular Weight 355.3 g/mol

Appearance Solid (crystalline)

XLogP3 4.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 5
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Data sourced from PubChem CID 6436276.

Experimental Protocols for Safe Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of

Laurencin waste in a laboratory setting. This procedure is based on established guidelines for

the disposal of halogenated organic compounds.

Personnel Protective Equipment (PPE) Requirements:

Before initiating any disposal procedures, all personnel must be equipped with the following

PPE:

Safety goggles to protect from splashes.[1][2]

A laboratory coat to shield skin and clothing.[1][2]

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[1][2]

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

correct disposal.

Designated Waste Container: All waste containing Laurencin must be collected in a

designated "Halogenated Organic Waste" container.[1][2] This container must be clearly

labeled as such.[3][4]

Avoid Mixing: Do not mix Laurencin waste with non-halogenated organic waste, aqueous

waste, or other incompatible chemical waste streams.[3][4]

Step 2: Waste Collection and Storage

Container Integrity: Use a robust, leak-proof container with a secure screw-top cap that is

compatible with brominated organic compounds.[3][5]

Labeling: Immediately label the waste container with "Halogenated Organic Waste," the full

chemical name "Laurencin," and any other components of the waste stream. The date of
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initial waste addition should also be recorded.[4]

Secure Storage: Keep the waste container tightly closed when not in use.[3][4] Store the

container in a designated, well-ventilated satellite accumulation area, preferably within a

fume hood, away from heat and ignition sources.[1][2][5]

Step 3: Spill Management

In the event of a Laurencin spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.

Ventilation: Ensure the area is well-ventilated. If the spill is significant, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) office.

Containment and Cleanup: For minor spills, use an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads) to contain and absorb the spill.

Disposal of Spill Debris: Carefully collect the absorbent material and any contaminated items

(e.g., paper towels, gloves) and place them in the designated "Halogenated Organic Waste"

container.[4]

Step 4: Final Disposal

Arrange for Pickup: Once the waste container is full (typically around 80% capacity to allow

for expansion), arrange for its collection by your institution's authorized hazardous waste

disposal service.[1][2]

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Under no circumstances should Laurencin or its waste be disposed of down the drain.[1][3]

Logical Workflow for Laurencin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Laurencin waste.
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Start: Laurencin Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Step 2: Locate Designated
'Halogenated Organic Waste' Container

Step 3: Carefully Transfer Waste
to Container

Step 4: Securely Seal and Ensure
Proper Labeling of Container

Step 5: Store Container in a
Designated, Ventilated Area

Spill Occurred?

Follow Spill Management Protocol:
1. Alert Personnel

2. Contain with Absorbent
3. Dispose of Debris as Hazardous Waste

Yes

Container Full?

No

Step 6: Arrange for Hazardous
Waste Pickup with EHS

Yes

End: Disposal Complete

No, Continue Collection

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Laurencin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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